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Compound of Interest

Compound Name: Paulomenol B

Cat. No.: B15583083 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Paulomenol B, a metabolite produced

by Streptomyces paulus. This document is intended for researchers, scientists, and drug

development professionals interested in the chemical and biological properties of this natural

product.

Core Molecular Data
Paulomenol B is a complex natural product with the molecular formula C₂₈H₄₁NO₁₆. Its

molecular weight has been calculated to be 647.62 g/mol . It is often isolated alongside its

structural analog, Paulomenol A.

Property Value

Molecular Formula C₂₈H₄₁NO₁₆

Molecular Weight 647.62 g/mol

Physicochemical Properties and Structural
Elucidation
Detailed physicochemical properties of Paulomenol B are yet to be fully characterized in

publicly available literature. The structural elucidation of Paulomenol B, along with Paulomenol
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A and other related metabolites, was achieved through spectroscopic techniques. The primary

method cited in the foundational study by Argoudelis et al. is Fast Atom Bombardment Mass

Spectrometry (FAB-MS).

Experimental Protocols
The isolation and characterization of Paulomenol B were described as part of a broader study

on metabolites from Streptomyces paulus. While specific, detailed protocols for Paulomenol B
alone are not available, the general methodology can be inferred from the isolation of related

compounds from the same source.

General Isolation Workflow
The following diagram outlines a generalized workflow for the isolation of metabolites like

Paulomenol B from Streptomyces paulus fermentation broths.

Fermentation
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Caption: Generalized workflow for the isolation and characterization of Paulomenol B.
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Biological Activity
Paulomenol B is reported to be related to the paulomycins, a class of antibiotics known for

their activity against Gram-positive bacteria. However, specific minimum inhibitory

concentration (MIC) values and the detailed spectrum of activity for Paulomenol B are not

extensively documented in the available literature. Further research is required to fully

elucidate its antimicrobial potential and mechanism of action.

Signaling Pathways
Currently, there is no specific information available in the public domain detailing the signaling

pathways modulated by Paulomenol B. Research into the mechanism of action of the

structurally related paulomycins may provide insights into potential cellular targets and

pathways affected by Paulomenol B.

Future Directions
The limited availability of detailed data on Paulomenol B presents an opportunity for further

research. Key areas for future investigation include:

Total Synthesis: The development of a synthetic route to Paulomenol B would enable the

production of larger quantities for detailed biological evaluation and the generation of novel

analogs.

Biological Activity Profiling: Comprehensive screening of Paulomenol B against a wide

range of bacterial and fungal pathogens is needed to fully define its antimicrobial spectrum.

Mechanism of Action Studies: Elucidating the specific cellular targets and signaling pathways

affected by Paulomenol B will be crucial for understanding its biological effects and potential

therapeutic applications.

This technical guide serves as a foundational resource for researchers embarking on the study

of Paulomenol B. As new information becomes available, this document will be updated to

reflect the latest scientific findings.

To cite this document: BenchChem. [Unveiling Paulomenol B: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15583083#paulomenol-b-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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